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Phase Change Data for Related Polymers

The table below summarizes phase change and crystal structure data for poely(butylene adipate) (PBA), a

closely related aliphatic polyester, and a modified copolyester.

Polvmer Crystal Transition Latent Heat / Unit Cell Key
o Form Temperature Crystallinity Data Parameters Findings

| Poly(butylene adipate) (PBA) [1] [2] | a-form (stable) | Grows predominantly > 31°C | Information not
available in search results | Monoclinic: a = 0.673 nm, b = 0.940 nm, c = 1.420 nm, [} = 45.4° [1] | * B-form
transforms to a-form upon heating. ¢ Blending with PEG promotes a-form crystal growth and suppresses [3-
form formation. [1] [2] | | PBA [1] [2] | B-form (kinetic) | Grows predominantly < 27°C | Information not
available in search results | Orthorhombic: a = 0.506 nm, b = 0.735 nm, c = 1.467 nm [1] | | | PBA/PEG
Blend [1] [2] | a-form | Promoted at room temperature with 30 wt% PEG | Information not available in
search results | Not Applicable | | | PBDAT Copolyester [3] | Not Specified | Melting point ((T_m)) increases
with DPSD content | (T_m) range: ~110-130°C (est. from graph); Thermal degradation (T_{5%}): 355°C
(for PBDAT-12.5) [3] | Not Applicable | Incorporation of diphenylsilanediol (DPSD) improves thermal

stability and increases melting temperature. [3] |

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s605384?utm_src=pdf-body
https://www.smolecule.com/products/s605384?utm_src=pdf-interest
https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://pubmed.ncbi.nlm.nih.gov/28500961/
https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://pubmed.ncbi.nlm.nih.gov/28500961/
https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://pubmed.ncbi.nlm.nih.gov/28500961/
https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://pubmed.ncbi.nlm.nih.gov/28500961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054650/
https://www.smolecule.com/products/s605384?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Experimental Protocol: Polymorphic Control via
Polymer Blending

The following methodology details how the crystal structure of PBA was controlled using polyethylene
glycol (PEG), as described in the search results [1].

e Materials Preparation:

o Polymers: Poly(butylene adipate) (PBA) with a molecular weight (M~w~) of 12,000 g/mol and
Polyethylene Glycol (PEG) with a number-average molecular weight (M~n~) of 400 g/mol.

o Solvent: Tetrahydrofuran (THF).

o Solution Preparation: PBA and PBA/PEG blends are dissolved in THF at 60°C under stirring
overnight to create a 20 mg/mL solution. Blend compositions are named based on PEG weight
percentage (e.g., PBA/PEG-10 contains 10 wt% PEG).

e Thin Film Formation: The polymer solutions are spin-coated or cast onto suitable substrates (e.g.,

silicon wafers) to form thin films for analysis.

¢ Characterization Techniques:

o X-ray Diffraction (XRD): Used to identify the crystalline structure and phase composition of the
thin films at room temperature.

o Temperature-dependent Infrared-Reflection Absorbance Spectroscopy (IRRAS): Monitors
the phase transition behavior (e.g., the (-to-a crystal transition) in real-time during a controlled
heating process.

o Two-Dimensional Correlation Analysis (2DCOS): Applied to the IRRAS spectra to resolve
complex, overlapping absorption bands and identify subtle changes in the amorphous and
crystalline phases during heating.

This workflow for preparing and analyzing polymer blends to control polymorphism can be visualized in the

following diagram:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S1386142517303700
https://www.smolecule.com/products/s605384?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Experimental Workflow for Polymer Blend Polymorphic Control
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Experimental workflow for polymorphic control in polymer blends.

Guidance for Further Research

Since the exact material you requested was not found, here are suggestions for continuing your research:

¢ Verify the Nomenclature: "Polybutylene glycol adipate” may refer to a specific copolymer like PBAT
(Poly(butylene adipate-co-terephthalate)) or a polymer modified with polyether glycols. Clarifying
the precise chemical structure will help target your search.

e Explore Broader Databases: Search for "aliphatic-aromatic copolyesters,” "PBAT thermal
properties,” or "polyester phase change materials” in specialized scientific databases (e.g., Scopus,
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Web of Science, PubMed) and polymer science handbooks.
¢ Investigate Related Materials: The provided data on PBA and PBDAT copolyesters [1] [3] can serve
as a valuable starting point for understanding the properties of this family of biodegradable polymers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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